Cas no 4532-64-3 (2,3-butanedithiol)
2,3-butanedithiol structure
Product Name:2,3-butanedithiol
CAS No:4532-64-3
MF:C4H10S2
MW:122.252198696136
MDL:MFCD00010024
CID:45144
PubChem ID:548353
Update Time:2026-05-14
2,3-butanedithiol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-butanedithiol
- 2,3-Butandithiol
- 2,3-Dimercaptobutane
- butane-2,3-dithiol
- 2,3-Dimercapto butane
-
- MDL： MFCD00010024
- Inchi： 1S/C4H10S2/c1-3(5)4(2)6/h3-6H,1-2H3
- InChI Key： TWWSEEHCVDRRRI-UHFFFAOYSA-N
- SMILES： CC(C(C)S)S
Computed Properties
- Exact Mass: 122.02200
- Monoisotopic Mass: 122.022392
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 30.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 2
Experimental Properties
- Color/Form: Water white liquid, with
- Density: 0.995 g/mL at 25 °C(lit.)
- Melting Point: -53.9°C (estimate)
- Boiling Point: 87°C/50mmHg(lit.)
- Flash Point: 126 °F
- Refractive Index: n20/D 1.5194(lit.)
- PSA: 77.60000
- LogP: 1.62300
- Solubility: Insoluble in water, miscible in oil
- FEMA: 3477
2,3-butanedithiol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 3336 3/PG 3
- WGK Germany：3
- Hazard Category Code： R10: flammable. R22:Harmful if swallowed. R36/37/38: for eyes\Irritating to respiratory tract and skin.
- Safety Instruction： S16-S26
-
Hazardous Material Identification：
- HazardClass：3.2
- PackingGroup：III
- Risk Phrases：R10
- Packing Group：III
- Safety Term：3.2
- Packing Group：III
- Hazard Level：3.2
2,3-butanedithiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,3-butanedithiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B102921-100g |
2,3-butanedithiol |
4532-64-3 | 98% | 100g |
¥1564.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B102921-25g |
2,3-butanedithiol |
4532-64-3 | 98% | 25g |
¥519.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B102921-5g |
2,3-butanedithiol |
4532-64-3 | 98% | 5g |
¥193.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B102921-1g |
2,3-butanedithiol |
4532-64-3 | 98% | 1g |
¥61.90 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B26970-1g |
2,3-Dimercaptobutane |
4532-64-3 | 98% | 1g |
￥68.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B26970-5g |
2,3-Dimercaptobutane |
4532-64-3 | 98% | 5g |
￥208.0 | 2022-04-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2888-5G |
2,3-Butanedithiol |
4532-64-3 | >98.0%(GC) | 5g |
¥190.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2888-25G |
2,3-Butanedithiol |
4532-64-3 | >98.0%(GC) | 25g |
¥490.00 | 2024-04-16 | |
| abcr | AB249742-5 g |
2,3-Butanedithiol, 98%; . |
4532-64-3 | 98% | 5 g |
€83.60 | 2023-07-20 | |
| abcr | AB249742-25 g |
2,3-Butanedithiol, 98%; . |
4532-64-3 | 98% | 25 g |
€210.10 | 2023-07-20 |
2,3-butanedithiol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4532-64-3)2,3-Butanedithiol
Order Number:sfd1486;1668979
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4532-64-3)2,3-丁二硫醇
Order Number:LE1668979;LE9025
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
2,3-butanedithiol Related Literature
-
Yanhong Wang,Tianyong Zhang,Bin Li,Shuang Jiang,Liao Sheng RSC Adv. 2015 5 29022
-
2. 212. Dithiols. Part XXI. Dithiols from cyclic trithiocarbonatesS. M. Iqbal,L. N. Owen J. Chem. Soc. 1960 1030
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Lei Yang,Yuan Lu,Robert J. Soto,Anand Shah,Mona Jasmine R. Ahonen,Mark H. Schoenfisch Polym. Chem. 2016 7 7161
-
Furong Cheng,Ting Su,Kui Luo,Yuji Pu,Bin He J. Mater. Chem. B 2019 7 1005
-
5. 432. Dithiols. Part XIX. Further studies on the deacetylation of acetylated dithiolsPeter S. Fitt,L. N. Owen J. Chem. Soc. 1957 2240
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4532-64-3)2,3-Butanedithiol
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4532-64-3)2,3-丁二硫醇
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry